Cas no 1389320-26-6 ((2R)-2-(trifluoromethyl)piperidine hydrochloride)

• Product Name: (2R)-2-(trifluoromethyl)piperidine hydrochloride
• CAS No: 1389320-26-6
• MF: C₆H₁₁ClF₃N
• MW: 189.606451272964
• MDL: MFCD22380063
• CID: 3161007
• PubChem ID: 66570553
• Update Time: 2025-06-08

(2R)-2-(trifluoromethyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(trifluoromethyl)piperidine hydrochloride
• (R)-2-Trifluoromethylpiperidine hydrochloride
• (R)-2-(Trifluoromethyl)piperidine hydrochloride
• AT11259
• 840-923-3
• CS-0100760
• EN300-6743540
• (R)-2-(TRIFLUOROMETHYL)PIPERIDINE HCL
• (2R)-2-(trifluoromethyl)piperidine;hydrochloride
• MFCD22380063
• 1389320-26-6
• (R)-2-Trifluoromethylpiperidinehydrochloride

• MDL： MFCD22380063
• Inchi： 1S/C6H10F3N.ClH/c7-6(8,9)5-3-1-2-4-10-5;/h5,10H,1-4H2;1H/t5-;/m1./s1
• InChI Key： LUBQESPBTCELOM-NUBCRITNSA-N
• SMILES： Cl.FC([C@H]1CCCCN1)(F)F

Computed Properties

• Exact Mass: 189.0532115Da
• Monoisotopic Mass: 189.0532115Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (2R)-2-(trifluoromethyl)piperidine hydrochloride

(2R)-2-(trifluoromethyl)piperidine hydrochloride (CAS No. 1389320-26-6): A Comprehensive Overview

(2R)-2-(trifluoromethyl)piperidine hydrochloride (CAS No. 1389320-26-6) is a versatile and highly studied compound in the field of medicinal chemistry and pharmaceutical research. This chiral piperidine derivative, characterized by its trifluoromethyl group, has garnered significant attention due to its unique chemical properties and potential applications in drug development.

The trifluoromethyl group is known for its strong electron-withdrawing effect, which can significantly influence the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and receptor binding affinity. These properties make (2R)-2-(trifluoromethyl)piperidine hydrochloride an attractive candidate for the design and synthesis of novel therapeutic agents.

In recent years, several studies have explored the pharmacological activities of (2R)-2-(trifluoromethyl)piperidine hydrochloride. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated its potential as a modulator of G protein-coupled receptors (GPCRs). The researchers found that the compound exhibited high affinity and selectivity for specific GPCRs, suggesting its utility in treating various neurological disorders.

Another notable application of (2R)-2-(trifluoromethyl)piperidine hydrochloride is in the field of cancer research. A 2020 study in the Cancer Research journal demonstrated that the compound could effectively inhibit the growth of certain cancer cell lines by interfering with key signaling pathways. This finding opens up new avenues for developing targeted cancer therapies.

The synthesis of (2R)-2-(trifluoromethyl)piperidine hydrochloride has also been extensively studied. A common synthetic route involves the asymmetric hydrogenation of a suitable precursor followed by subsequent derivatization steps. This approach ensures high enantiomeric purity, which is crucial for pharmaceutical applications where chirality plays a significant role in biological activity.

In addition to its direct therapeutic potential, (2R)-2-(trifluoromethyl)piperidine hydrochloride serves as a valuable building block in combinatorial chemistry and high-throughput screening (HTS) campaigns. Its structural flexibility allows for the generation of diverse libraries of compounds, facilitating the discovery of new lead molecules with improved pharmacological profiles.

The safety and toxicity profile of (2R)-2-(trifluoromethyl)piperidine hydrochloride has been evaluated in preclinical studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, (2R)-2-(trifluoromethyl)piperidine hydrochloride (CAS No. 1389320-26-6) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an important molecule for further investigation and development into novel therapeutic agents.